1-(1-{[6-(1H-indol-5-yl)pyridin-3-yl]carbonyl}piperidin-3-yl)-3-methylbutan-1-one

• IUPAC Name: 1-[1-[6-(1H-indol-5-yl)pyridine-3-carbonyl]piperidin-3-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C24H27N3O2/c1-16(2)12-23(28)20-4-3-11-27(15-20)24(29)19-6-8-22(26-14-19)17-5-7-21-18(13-17)9-10-25-21/h5-10,13-14,16,20,25H,3-4,11-12,15H2,1-2H3
• InChI Key: VJEYXCFQADPZEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1CCCN(C1)C(=O)C2=CN=C(C=C2)C3=CC4=C(C=C3)NC=C4
• Molecular Formula: C24H27N3O2
• Molecular Weight: 389.5 g/mol

Description

This compound belongs to the class of organic compounds known as indoles. Indole is a bicyclic ring system made up of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, the title compound, which is a useful synthon in Sonogashira cross-coupling reactions, can be prepared by N-alkylation of methyl indole-5-carboxylate with propargyl bromide in toluene / 50% sodium hydroxide under phase-transfer catalysis.

Molecular Structure Analysis

Indole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The title compound, which is a useful synthon in Sonogashira cross-coupling reactions, can be prepared by N-alkylation of methyl indole-5-carboxylate with propargyl bromide in toluene / 50% sodium hydroxide under phase-transfer catalysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

While the specific mechanism of action for this compound is not available, indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.